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Compound of Interest

Compound Name: Angeloylgomisin H

Cat. No.: B15590692

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides essential information and a step-by-step plan for
the proper disposal of Angeloylgomisin H, a naturally occurring lignan. While a specific Safety
Data Sheet (SDS) for Angeloylgomisin H is not readily available in the public domain, this
document outlines a recommended disposal procedure based on its known chemical properties
and general laboratory safety principles.

Chemical and Physical Properties

A summary of the known quantitative data for Angeloylgomisin H is presented below. This
information is crucial for assessing its potential hazards and determining the appropriate
disposal route.
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Property Value Source
Molecular Formula C28H3608 PubChem[1]
Molecular Weight 500.6 g/mol PubChem[1]
Monoisotopic Mass 500.24101810 Da PubChem[1]
AlogP 4.75 ChEMBL][2]
Polar Surface Area 92.7 A2 PubChem[1]
CAS Number 66056-22-2 PubChem[1]

Angeloylgomisin H Disposal Protocol

The following procedure is a general guideline for the disposal of Angeloylgomisin H in a
laboratory setting. It is imperative to always consult with your institution's Environmental Health
and Safety (EHS) department for specific protocols and to ensure compliance with local, state,
and federal regulations.

Step 1: Waste Identification and Segregation

o Categorize the Waste: Treat Angeloylgomisin H as a non-halogenated organic solvent
waste. Due to the lack of specific toxicity data, it is prudent to handle it as a potentially
hazardous substance.

e Segregate Waste Streams: Do not mix Angeloylgomisin H waste with other waste streams,
particularly aqueous waste, halogenated solvents, or strong acids and bases. Maintain
separate, clearly labeled waste containers.

Step 2: Container Selection and Labeling

o Choose Appropriate Containers: Use chemically resistant containers, such as high-density
polyethylene (HDPE) or glass bottles, for collecting Angeloylgomisin H waste. Ensure the
container has a secure, leak-proof cap.

» Properly Label Containers: Label the waste container clearly with "Hazardous Waste," the
full chemical name "Angeloylgomisin H," and the approximate concentration and volume.
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Include the date the waste was first added to the container.
Step 3: Waste Accumulation and Storage

» Safe Storage Location: Store the waste container in a designated satellite accumulation area
within the laboratory. This area should be a secondary containment bin to prevent spills from
spreading.

o Keep Containers Closed: Always keep the waste container securely capped when not in use
to prevent the release of vapors.

Step 4: Disposal

o Arrange for Pickup: Once the waste container is full or has been in storage for the maximum
allowable time according to your institution's policy, arrange for its collection by the EHS
department or a licensed hazardous waste disposal company.

e Do Not Dispose Down the Drain: Under no circumstances should Angeloylgomisin H or its
solutions be poured down the sink. This can lead to environmental contamination.

¢ Incineration: The most probable disposal method for non-halogenated organic compounds
like Angeloylgomisin H is high-temperature incineration by a licensed facility.

Disposal Decision Workflow

The following diagram illustrates the logical steps to follow when disposing of
Angeloylgomisin H.
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Angeloylgomisin H Disposal Workflow
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Caption: Workflow for the proper disposal of Angeloylgomisin H waste.
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Disclaimer: The information provided in this guide is intended for trained laboratory personnel
and is based on general chemical safety principles. A specific Safety Data Sheet (SDS) for
Angeloylgomisin H was not found. Always consult your institution's Environmental Health and
Safety (EHS) department for specific disposal protocols and comply with all applicable
regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Navigating the Safe Disposal of Angeloylgomisin H: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b15590692#angeloylgomisin-h-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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